Cas no 293735-04-3 (des-Gln14-Ghrelin)

• Product Name: des-Gln14-Ghrelin
• CAS No: 293735-04-3
• MF: C₁₄₂H₂₃₇N₄₃O₄₀
• MW: 3186.66531157494
• CID: 2089594
• PubChem ID: 137699510
• Update Time: 2025-11-02

des-Gln14-Ghrelin Chemical and Physical Properties

Names and Identifiers

• des-Gln14-Ghrelin (rat)
• des-Gln14-Ghrelin
• G13186
• 293735-04-3
• DA-52457
• des-Gln14-Ghrelin (rat) TFA

• Inchi： 1S/C142H237N43O40/c1-8-9-10-11-15-45-114(197)225-76-103(181-130(213)100(73-186)162-111(192)71-148)132(215)177-98(69-82-32-13-12-14-33-82)128(211)176-97(68-79(4)5)127(210)180-102(75-188)138(221)183-64-29-42-105(183)134(217)171-92(50-55-113(195)196)124(207)178-99(70-83-72-156-77-159-83)129(212)170-90(47-52-109(150)190)123(206)165-84(34-16-21-56-143)117(200)160-80(6)115(198)164-89(46-51-108(149)189)122(205)167-88(39-26-61-157-141(152)153)119(202)166-86(36-18-23-58-145)118(201)169-91(49-54-112(193)194)125(208)179-101(74-187)131(214)168-87(37-19-24-59-146)120(203)172-93(38-20-25-60-147)136(219)185-66-31-44-107(185)139(222)184-65-30-41-104(184)133(216)161-81(7)116(199)163-85(35-17-22-57-144)121(204)175-96(67-78(2)3)126(209)173-94(48-53-110(151)191)137(220)182-63-28-43-106(182)135(218)174-95(140(223)224)40-27-62-158-142(154)155/h12-14,32-33,72,77-81,84-107,186-188H,8-11,15-31,34-71,73-76,143-148H2,1-7H3,(H2,149,189)(H2,150,190)(H2,151,191)(H,156,159)(H,160,200)(H,161,216)(H,162,192)(H,163,199)(H,164,198)(H,165,206)(H,166,202)(H,167,205)(H,168,214)(H,169,201)(H,170,212)(H,171,217)(H,172,203)(H,173,209)(H,174,218)(H,175,204)(H,176,211)(H,177,215)(H,178,207)(H,179,208)(H,180,210)(H,181,213)(H,193,194)(H,195,196)(H,223,224)(H4,152,153,157)(H4,154,155,158)/t80-,81-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-/m0/s1
• InChI Key： GKDHXLGLEXRRSB-MVILVGDSSA-N
• SMILES： C(N1CCC[C@H]1C(=O)N[C@@H](C)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)N)C(N1CCC[C@H]1C(=O)N[C@H](C(=O)O)CCCNC(N)=N)=O)([C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@@H](NC(=O)[C@H](CCC(=O)O)NC([C@@H]1CCCN1C(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](NC(=O)[C@H](COC(=O)CCCCCCC)NC(=O)[C@H](CO)NC(=O)CN)CC1C=CC=CC=1)=O)CC1NC=NC=1)=O

Computed Properties

• Exact Mass: 3185.7866543g/mol
• Monoisotopic Mass: 3184.7832995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 44
• Hydrogen Bond Acceptor Count: 49
• Heavy Atom Count: 225
• Rotatable Bond Count: 114
• Complexity: 7240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -17.3
• Topological Polar Surface Area: 1360Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on des-Gln14-Ghrelin

Exploring the Potential of des-Gln14-Ghrelin (CAS No. 293735-04-3) in Metabolic Research and Therapeutic Applications

In the rapidly evolving field of peptide research, des-Gln14-Ghrelin (CAS No. 293735-04-3) has emerged as a compound of significant interest. This modified form of ghrelin, often referred to as des-Gln14-Ghrelin peptide, plays a crucial role in metabolic regulation and has potential therapeutic applications. Researchers are particularly intrigued by its unique properties, which differentiate it from the native ghrelin molecule. The absence of the glutamine residue at position 14 gives this peptide distinct characteristics that are currently being explored in various scientific studies.

The des-Gln14-Ghrelin structure maintains the core functionality of ghrelin while exhibiting modified binding affinities. This makes it an excellent tool for studying the ghrelin receptor (GHSR-1a) and its signaling pathways. Recent studies suggest that des-Gln14-Ghrelin effects on appetite regulation and energy metabolism might be more targeted than its parent compound. These findings have sparked interest in potential applications for metabolic disorders, particularly in the context of the global obesity epidemic and related conditions like type 2 diabetes.

One of the most compelling aspects of 293735-04-3 peptide research is its potential role in muscle wasting conditions. As populations age worldwide, sarcopenia (age-related muscle loss) has become a major health concern. Preliminary studies indicate that des-Gln14-Ghrelin function might help preserve lean muscle mass while regulating fat metabolism. This dual action makes it particularly interesting for researchers developing treatments for cachexia associated with chronic illnesses.

The synthesis and characterization of des-Gln14-Ghrelin CAS 293735-04-3 have opened new avenues in peptide therapeutics. Unlike some growth hormone secretagogues, this modified peptide appears to have a more favorable safety profile in early studies. Its stability and bioavailability characteristics are currently under investigation, with particular attention to its potential for oral administration – a significant challenge in peptide drug development.

Recent breakthroughs in ghrelin analog research have highlighted the importance of compounds like des-Gln14-Ghrelin. Scientists are particularly interested in how its modified structure affects receptor binding kinetics and downstream signaling. These investigations are contributing to our understanding of not just this specific peptide, but the broader ghrelin system and its role in metabolic homeostasis.

The potential applications of des-Gln14-Ghrelin peptide therapy extend beyond metabolic disorders. Emerging research suggests possible neuroprotective effects, particularly in conditions like Parkinson's disease where ghrelin signaling appears to be dysregulated. Additionally, its role in stress response and mood regulation is another active area of investigation, especially given the growing recognition of the gut-brain axis in mental health.

From a technical perspective, the des-Gln14-Ghrelin molecular weight and structural characteristics make it amenable to various analytical techniques. Researchers utilize mass spectrometry and NMR spectroscopy to study its conformation and interactions. These studies are crucial for understanding how the absence of the glutamine residue affects its biological activity compared to native ghrelin.

Quality control in des-Gln14-Ghrelin production follows stringent peptide synthesis protocols. The compound's purity is typically verified through HPLC analysis, ensuring reliable results in both research and potential clinical applications. As interest grows in this peptide, standardized synthesis and characterization methods are becoming increasingly important for reproducibility across studies.

The market for research peptides like 293735-04-3 has expanded significantly in recent years, driven by growing interest in peptide therapeutics. Pharmaceutical companies are actively investigating ghrelin analogs, with des-Gln14-Ghrelin representing a promising candidate for drug development. Its potential to address multiple aspects of metabolic syndrome makes it particularly attractive in an era where multi-target therapies are gaining preference.

Future directions for des-Gln14-Ghrelin studies include more detailed pharmacokinetic profiling and investigation of potential synergistic effects with other metabolic regulators. Researchers are also exploring its role in circadian rhythm regulation and sleep metabolism, areas that have gained significant attention in recent years. The compound's versatility makes it a valuable tool for probing various aspects of endocrine function.

For scientists working with CAS 293735-04-3, proper handling and storage are essential to maintain peptide integrity. The compound typically requires storage at -20°C in lyophilized form, with reconstitution protocols varying based on experimental requirements. These practical considerations are crucial for obtaining consistent results in research applications.

The intellectual property landscape surrounding des-Gln14-Ghrelin analogs is becoming increasingly active, with several patents filed for related compounds and their therapeutic uses. This reflects the growing commercial interest in ghrelin-based therapies and the recognition of their potential market value in addressing widespread metabolic disorders.

Ethical considerations in ghrelin peptide research remain paramount, particularly as these compounds move closer to clinical applications. The scientific community maintains rigorous standards for preclinical studies, ensuring that potential therapies are thoroughly evaluated before human trials. This cautious approach is especially important for compounds affecting fundamental metabolic processes.

As research progresses, des-Gln14-Ghrelin mechanisms continue to reveal new insights into metabolic regulation. Each discovery contributes to our understanding of how modified peptides can be harnessed for therapeutic benefit while minimizing unwanted side effects. This balance between efficacy and safety remains a central focus of current investigations.

The story of des-Gln14-Ghrelin (293735-04-3) exemplifies how subtle molecular modifications can lead to significant functional differences. From basic research to potential clinical applications, this peptide continues to demonstrate the power of targeted peptide engineering in addressing complex physiological challenges. Its journey from laboratory curiosity to promising therapeutic candidate mirrors the broader evolution of peptide-based medicine.